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Compound of Interest

2-(Pyridin-3-
Compound Name:

ylmethoxy)benzaldehyde
CAS No.: 114483-63-5

Cat. No.: B1309692

Get Quote

\ J

CAS Number: 114483-63-5 Synonyms: 2-[(Pyridin-3-yl)methoxy]benzaldehyde; 3-(2-
Formylphenoxymethyl)pyridine[1][2]

Executive Summary & Chemical Identity

2-(Pyridin-3-ylmethoxy)benzaldehyde is a critical pharmacophore intermediate used
primarily in the development of allosteric hemoglobin modulators for the treatment of Sickle Cell
Disease (SCD).[2] Structurally, it consists of a salicylaldehyde (2-hydroxybenzaldehyde)
scaffold O-alkylated with a 3-picolyl (pyridin-3-ylmethyl) group.[2]

Its aldehyde functionality serves as a "warhead" for reversible Schiff base formation with the N-
terminal valine of the hemoglobin

-chain, a mechanism validated by drugs like Voxelotor (GBT440). This guide details the
synthesis, characterization, and application of this compound in medicinal chemistry.[2]

Chemical Profile
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Property Specification

CAS Number 114483-63-5

Molecular Formula

Molecular Weight 213.23 g/mol
Off-white solid or viscous amber oil (purity
Appearance
dependent)
B Soluble in DMSO, DMF, DCM, Methanol;
Solubility

Sparingly soluble in water

Aldehyde (Electrophile), Pyridine (Basic/H-bond

Key Functional Groups )
acceptor), Ether (Linker)

Synthesis & Manufacturing Protocol

The most robust route for synthesizing 2-(Pyridin-3-ylmethoxy)benzaldehyde is a Williamson
Ether Synthesis.[2] This protocol utilizes a base-mediated

nucleophilic substitution between salicylaldehyde and 3-(chloromethyl)pyridine hydrochloride.

[2]
Reagents & Materials[2][4][5][6][7][8]

o Substrate: Salicylaldehyde (1.0 eq)

Electrophile: 3-(Chloromethyl)pyridine hydrochloride (1.1 eq)[2]

Base: Potassium Carbonate (

) (2.5 eq) — Anhydrous, freshly ground.[2]

Catalyst: Potassium lodide (KI) (0.1 eq) — Finkelstein condition to accelerate reaction.[2]

Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (ACN).[2]

Step-by-Step Methodology

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1309692/docs?utm_src=pdf-body#technical-guide-2-pyridin-3-ylmethoxy-benzaldehyde
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve
Salicylaldehyde (10 mmol) in anhydrous DMF (20 mL).

o Deprotonation: Add

(25 mmol) in a single portion. Stir at room temperature for 15 minutes. The solution will turn
yellow/orange due to the formation of the phenoxide anion.[2]

e Addition: Add 3-(Chloromethyl)pyridine hydrochloride (11 mmol) and catalytic KI (1 mmol).
o Reaction: Heat the mixture to 60-80°C under an inert atmosphere (

or Ar) for 4—-6 hours. Monitor by TLC (30% EtOAc/Hexanes) or LC-MS.[2]
o Workup:

o Cool to room temperature.[2][3]

o Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or induce
oil separation.

o Extract with Ethyl Acetate (
mL).[2]
o Wash the combined organic layers with Brine (

mL) to remove DMF.[2]

o Dry over anhydrous
, filter, and concentrate in vacuo.

« Purification: If necessary, purify via flash column chromatography (SiO2, Gradient: 0-40%
EtOAc in Hexanes).

Reaction Mechanism

The reaction proceeds via a classic

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://pdf.benchchem.com/42/Application_Notes_and_Protocols_2_Methylbenzaldehyde_in_the_Synthesis_of_Pharmaceutical_Intermediates.pdf
https://patents.google.com/patent/WO2017197083A1/en
https://patents.google.com/patent/WO2017197083A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

mechanism.[2] The phenoxide anion, generated by the base, attacks the methylene carbon of

the 3-picolyl chloride, displacing the chloride ion.[2]
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Figure 1: Synthetic pathway via Williamson Ether Synthesis.[2]

Analytical Characterization

To validate the identity of CAS 114483-63-5, the following spectral data is expected.

Nuclear Magnetic Resonance ( -NMR)

e Solvent:

or

e Aldehyde (-CHO): Singlet,

ppm.[2] Distinctive downfield shift confirming the aldehyde is intact.[2]

o Ether Linker (-O-

-Py): Singlet,

ppm.[2] Key diagnostic peak for O-alkylation.[2]
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e Aromatic Protons (Salicyl ring): Multiplet,

ppm (4H).[2]

e Pyridine Protons:
o H-2 (adjacent to N): Singlet/Doublet,

ppm.[2]

o H-6 (adjacent to N): Doublet,

ppm.[2]

o H-4, H-5: Multiplets,
ppm.[2][4]
Mass Spectrometry (LC-MS)[2]
 lonization Mode: ESI (+)
e Molecular lon:

[2]

e Fragment: Loss of pyridine ring or aldehyde may be observed at higher collision energies.[2]

Applications in Drug Discovery

This compound is a functional analogue of the pharmacophore found in Voxelotor (GBT440).[2]
Its primary utility lies in its ability to modulate hemoglobin oxygen affinity.[2]

Mechanism of Action: Schiff Base Formation

The aldehyde group forms a reversible covalent bond (Schiff base/imine) with the N-terminal
valine residue of the hemoglobin

-chain.[2] This modification stabilizes the R-state (oxygenated) of hemoglobin, preventing the
polymerization of Sickle Hemoglobin (HbS) under hypoxic conditions.[2]
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Figure 2: Mechanism of Action for Hemoglobin Modulation.[2]

Research Uses

¢ SAR Studies: Used as a simplified model to test the effect of pyridine positioning (2-yl vs 3-yl
vs 4-yl) on Hb binding affinity.[2]

¢ Ligand Synthesis: The aldehyde serves as a precursor for synthesizing more complex amine
ligands via reductive amination.[2]

+ Metal Chelation: The pyridine nitrogen and the ether oxygen can participate in metal
coordination, useful in designing metallo-drugs.[2]

Safety & Handling
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e Hazards: Like most benzaldehydes and pyridines, this compound acts as a skin and eye
irritant.[2] It may cause respiratory irritation if inhaled.[2]

o Storage: Store under inert gas (

) at 2—-8°C to prevent oxidation of the aldehyde to the carboxylic acid.

o Disposal: Dispose of as hazardous organic waste containing nitrogen heterocycles.[2]

References

e GuideChem. (n.d.).[1][2] 2-(Pyridin-3-yImethoxy)benzaldehyde CAS 114483-63-5 Detalils.
Retrieved from [2]

o National Institutes of Health (NIH). (2013).[2] Crystallographic analysis of human hemoglobin
elucidates the structural basis of the potent and dual antisickling activity of pyridyl derivatives
of vanillin. PMC3087034.[2] Retrieved from [2]

» Global Blood Therapeutics. (2013).[2][5] Substituted benzaldehyde compounds and methods
for their use in increasing tissue oxygenation. US Patent 20130190315A1.[2] Retrieved from

e MDPI. (2020).[2] Synthesis of Pyridin-2-yl-benzothiazole Derivatives. Molecules. Retrieved
from [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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